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Compound of Interest

Compound Name:

Tert-butyl 4-

(chlorosulfonyl)piperazine-1-

carboxylate

Cat. No.: B186964 Get Quote

Disclaimer: This document has been compiled based on the safety data available for the

closely related analogue, tert-butyl 4-(chlorosulfonyl)piperidine-1-carboxylate. A specific Safety

Data Sheet (SDS) for tert-butyl 4-(chlorosulfonyl)piperazine-1-carboxylate was not publicly

available at the time of writing. The primary reactive group, the sulfonyl chloride, is the main

determinant of the hazardous properties in this class of compounds. Therefore, the safety

information presented here is considered a close and relevant approximation for handling and

safety procedures. Researchers and scientists must exercise caution and handle the

compound as if it possesses the hazards outlined below.

This guide is intended for researchers, scientists, and drug development professionals. It

provides a comprehensive overview of the known hazards, handling procedures, and

emergency responses associated with tert-butyl 4-(chlorosulfonyl)piperazine-1-
carboxylate, based on the available data for its piperidine analogue.

Hazard Identification and Classification
The primary hazard associated with this compound is its corrosive nature. Based on

aggregated data from the European Chemicals Agency (ECHA), the piperidine analogue is

classified as a skin corrosive, Category 1B.[1] This classification indicates that the substance

will cause severe skin burns and eye damage upon contact.[1][2]
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Globally Harmonized System (GHS) Classification
The following table summarizes the GHS classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

- -
Contact with water liberates

toxic gas

Data derived from the piperidine analogue.

GHS Label Elements
The following pictograms, signal word, and precautionary statements are associated with the

GHS classification.

Pictogram Signal Word

alt text Danger

Precautionary Statements:[1]

A comprehensive list of precautionary statements is provided in the table below.
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Code Statement

P260
Do not breathe

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.

P302+P361+P354

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Immediately rinse with

water for several minutes.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P354+P338

IF IN EYES: Immediately rinse with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P316 Get emergency medical help immediately.

P321
Specific treatment (see supplemental first aid

instruction on this label).

P363 Wash contaminated clothing before reuse.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Physical and Chemical Properties
Limited quantitative data is available for the target compound. The table below lists basic

physical and chemical properties for the piperidine analogue.
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Property Value

Molecular Formula C10H18ClNO4S

Molecular Weight 283.77 g/mol [1]

Melting Point 82.0°C to 85.0°C[2]

Appearance White solid[2]

Data for the piperidine analogue.

Experimental Protocols
The hazard classifications are determined by standardized experimental protocols. The

following are representative methodologies for assessing the key hazards of this compound.

Skin Corrosion/Irritation Assessment (OECD TG 431: In
Vitro Skin Corrosion)
This test determines the corrosive potential of a chemical by measuring its effect on a

reconstituted human epidermis model.

Methodology:

Test System: A reconstituted human epidermis model, which consists of normal, human-

derived epidermal keratinocytes cultured to form a multi-layered, highly differentiated model

of the human epidermis.

Procedure: A small amount of the test chemical is applied topically to the skin tissue model.

Exposure: The chemical is left in contact with the tissue for specific time points (e.g., 3

minutes and 1 hour).

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured using

a colorimetric assay (e.g., MTT assay). The MTT assay measures the activity of

mitochondrial reductase enzymes, which is an indicator of cell viability.
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Classification: The chemical is classified as corrosive (Category 1) if the cell viability is below

a certain threshold after the specified exposure times. Sub-categorization into 1A, 1B, or 1C

is based on the exposure time required to reduce cell viability.

Handling and Storage
Proper handling and storage are critical to minimize risk.

Personal Protective Equipment (PPE)
A diagram illustrating the required PPE is provided below.

Required Personal Protective Equipment

Chemical Safety Goggles
(EN 166 or equivalent)

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene) Lab Coat / Chemical-Resistant Apron Use in a Fume Hood

Researcher

Handling the Compound

Must Wear

Click to download full resolution via product page

Caption: Required PPE for handling the compound.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep away from

incompatible materials such as strong oxidizing agents, acids, and water. The compound is
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moisture-sensitive and reacts with water, potentially liberating toxic gas.[2]

Emergency Procedures
A logical workflow for emergency response is outlined below.

Skin Contact

Eye Contact

Ingestion

Exposure Event

Immediately remove
contaminated clothing.Skin

Rinse cautiously with
water for several minutes.

Eyes

Rinse mouth.

Ingestion

Rinse skin with
plenty of water/shower.

Call a physician
immediately.

Remove contact lenses,
if present and easy to do.

Call an ophthalmologist
immediately.

Do NOT induce vomiting. Call a physician
immediately.

Click to download full resolution via product page

Caption: Emergency response workflow for exposure events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Safety Guide: Tert-butyl 4-
(chlorosulfonyl)piperazine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186964#tert-butyl-4-chlorosulfonyl-piperazine-1-
carboxylate-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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